7-(3-(3-ethylphenoxy)-2-hydroxypropyl)-3-methyl-8-((3-morpholinopropyl)amino)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[3-(3-ethylphenoxy)-2-hydroxypropyl]-3-methyl-8-(3-morpholin-4-ylpropylamino)purine-2,6-dione
• InChI: InChI=1S/C24H34N6O5/c1-3-17-6-4-7-19(14-17)35-16-18(31)15-30-20-21(28(2)24(33)27-22(20)32)26-23(30)25-8-5-9-29-10-12-34-13-11-29/h4,6-7,14,18,31H,3,5,8-13,15-16H2,1-2H3,(H,25,26)(H,27,32,33)
• InChI Key: WMWSQZWOLKNGIF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)OCC(CN2C3=C(N=C2NCCCN4CCOCC4)N(C(=O)NC3=O)C)O
• Molecular Formula: C24H34N6O5
• Molecular Weight: 486.6 g/mol

Description

7-(3-(3-ethylphenoxy)-2-hydroxypropyl)-3-methyl-8-((3-morpholinopropyl)amino)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C24H34N6O5 and its molecular weight is 486.573. The purity is usually 95%.
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Scientific Research Applications

Scientific Research Applications of Purine Derivatives

Molecular Structure Analysis
Purine derivatives, similar to the compound mentioned, are often studied for their unique molecular structures. The planar nature of the purine fused-ring system and the specific conformations adopted by attached groups, such as the morpholine ring, are of interest. These structural features are crucial for understanding intermolecular interactions, hydrogen bonding, and statistical disorder within molecules, which have implications for drug design and development (Karczmarzyk et al., 1995).

Synthesis and Modification
Research on purine derivatives also focuses on their synthesis and chemical modification to explore their pharmacological potentials. This includes the synthesis of alkylamino substituted derivatives and their evaluation for various biological activities, such as electrocardiographic, antiarrhythmic, and hypotensive activities. The modification of these compounds can enhance their activity or specificity for certain biological targets (Chłoń-Rzepa et al., 2004).

Biological Activity and Drug Development
The biological activity of purine derivatives, including antimicrobial, antiviral, and antitumor activities, is a significant area of study. These compounds are evaluated for their potential as therapeutic agents against various diseases. For example, bromophenols coupled with nucleoside bases have shown promise in inhibiting tumor growth, suggesting potential applications in cancer therapy (Ma et al., 2007).

Polymer Science
In polymer science, morpholine derivatives, related to the compound , are used in the synthesis of poly(ester amide)s through ring-opening polymerization. These polymers have applications in biomedical engineering, drug delivery systems, and the development of biodegradable materials (Feng et al., 2000).